molecular formula C6H9ClN2O B13266885 (5-Aminopyridin-3-yl)methanol hydrochloride

(5-Aminopyridin-3-yl)methanol hydrochloride

Cat. No.: B13266885
M. Wt: 160.60 g/mol
InChI Key: TYBJRYZXZSTDFL-UHFFFAOYSA-N
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Description

(5-Aminopyridin-3-yl)methanol hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O and its molecular weight is 160.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-Aminopyridin-3-yl)methanol hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Aminopyridin-3-yl)methanol hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9ClN2O

Molecular Weight

160.60 g/mol

IUPAC Name

(5-aminopyridin-3-yl)methanol;hydrochloride

InChI

InChI=1S/C6H8N2O.ClH/c7-6-1-5(4-9)2-8-3-6;/h1-3,9H,4,7H2;1H

InChI Key

TYBJRYZXZSTDFL-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=C1N)CO.Cl

Origin of Product

United States
Foundational & Exploratory

Hydrogen bond donor and acceptor count for (5-Aminopyridin-3-yl)methanol

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Hydrogen Bonding Capacity of (5-Aminopyridin-3-yl)methanol

Abstract

Hydrogen bonding is a critical determinant of molecular recognition at biological targets and significantly influences the physicochemical properties of drug candidates, including solubility and permeability. This guide provides a detailed analysis of the hydrogen bond donor and acceptor characteristics of (5-Aminopyridin-3-yl)methanol, a key heterocyclic building block in medicinal chemistry. We will dissect the molecule's structure to enumerate its hydrogen bonding capabilities, contextualize these properties within the framework of established principles like Lipinski's Rule of Five, and outline both the theoretical basis and the practical methodologies for their determination. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the hydrogen bonding potential of this versatile scaffold.

Introduction: The Central Role of Hydrogen Bonding in Drug Design

Hydrogen bonds, the electrostatic attraction between a hydrogen atom covalently bonded to a highly electronegative atom and another nearby electronegative atom, are fundamental to the architecture and function of biological macromolecules.[1] In the context of drug design, the ability of a small molecule to act as a hydrogen bond donor (HBD) or a hydrogen bond acceptor (HBA) is paramount. These interactions govern the specificity and affinity of a ligand for its protein target, contributing significantly to the overall binding energy.

The number of hydrogen bond donors and acceptors in a molecule also profoundly impacts its pharmacokinetic properties. An excessive number of hydrogen bonding groups can lead to poor membrane permeability and reduced oral bioavailability, a concept encapsulated in frameworks such as Lipinski's Rule of Five.[1][2][3][4] Therefore, a precise understanding and quantification of a molecule's hydrogen bonding capacity are essential for the rational design and optimization of drug candidates.

(5-Aminopyridin-3-yl)methanol presents a scaffold with multiple functional groups capable of engaging in hydrogen bonding. A thorough analysis of its HBD and HBA potential is crucial for chemists utilizing this core in their research.

Analysis of Hydrogen Bond Donors and Acceptors in (5-Aminopyridin-3-yl)methanol

The hydrogen bonding potential of a molecule is determined by its constituent functional groups. (5-Aminopyridin-3-yl)methanol possesses an aromatic amino group, a primary alcohol, and a pyridine ring, all of which contribute to its hydrogen bonding profile.

Hydrogen Bond Donors (HBD): A group is considered a hydrogen bond donor if it contains a hydrogen atom attached to an electronegative atom, typically oxygen or nitrogen.[1][5]

  • Amino Group (-NH₂): The primary amine at the 5-position has two hydrogen atoms directly bonded to a nitrogen atom. Both of these hydrogens can be donated to a suitable acceptor.

  • Hydroxyl Group (-OH): The methanol substituent at the 3-position has a hydroxyl group. The hydrogen atom of this group is bonded to an oxygen atom and is thus a hydrogen bond donor.

Hydrogen Bond Acceptors (HBA): A hydrogen bond acceptor is an electronegative atom (like oxygen or nitrogen) that possesses at least one lone pair of electrons.[1][5]

  • Amino Group (-NH₂): The nitrogen atom of the primary amine has a lone pair of electrons and can act as a hydrogen bond acceptor.

  • Hydroxyl Group (-OH): The oxygen atom of the hydroxyl group has two lone pairs of electrons and can readily accept a hydrogen bond.

  • Pyridine Ring Nitrogen: The nitrogen atom within the pyridine ring is sp² hybridized and has a lone pair of electrons in an sp² orbital in the plane of the ring. This nitrogen is a well-established hydrogen bond acceptor.

Summary of Hydrogen Bonding Capacity

The hydrogen bonding characteristics of (5-Aminopyridin-3-yl)methanol are summarized in the table below. This enumeration is derived from the structural analysis of its functional groups.

Functional GroupHydrogen Bond DonorsHydrogen Bond Acceptors
Amino (-NH₂)21
Hydroxyl (-OH)11
Pyridine Nitrogen01
Total 3 3

This analysis reveals that (5-Aminopyridin-3-yl)methanol has a balanced number of hydrogen bond donors and acceptors. This characteristic can be advantageous in drug design, providing multiple points for interaction with a biological target while maintaining a degree of control over its physicochemical properties.

Contextualization within Lipinski's Rule of Five

Lipinski's Rule of Five provides a set of guidelines to assess the druglikeness of a chemical compound and its likelihood of being an orally active drug.[1][2][3][4] The rules are:

  • No more than 5 hydrogen bond donors.

  • No more than 10 hydrogen bond acceptors.

  • A molecular weight of less than 500 daltons.

  • A calculated octanol-water partition coefficient (log P) not exceeding 5.

(5-Aminopyridin-3-yl)methanol, with 3 hydrogen bond donors and 3 hydrogen bond acceptors, comfortably adheres to the hydrogen bonding criteria of Lipinski's Rule of Five. This suggests that molecules based on this scaffold are likely to possess favorable pharmacokinetic properties, making it an attractive starting point for drug discovery programs.

Methodologies for Determining Hydrogen Bonding Properties

The determination of hydrogen bond donor and acceptor counts can be approached through both experimental and computational methods.

Experimental Approaches

X-ray Crystallography: Single-crystal X-ray diffraction is the gold standard for unequivocally determining the three-dimensional structure of a molecule in the solid state. This technique can precisely locate the positions of hydrogen atoms, providing direct evidence of hydrogen bonding interactions within the crystal lattice. The distances and angles between donor and acceptor atoms can be accurately measured, confirming the presence and geometry of hydrogen bonds.

Experimental Protocol: Single-Crystal X-ray Diffraction

  • Crystal Growth: High-quality single crystals of (5-Aminopyridin-3-yl)methanol are grown, typically by slow evaporation of a suitable solvent.

  • Data Collection: A selected crystal is mounted on a diffractometer and irradiated with X-rays. The diffraction pattern is recorded as the crystal is rotated.

  • Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, initially providing the positions of the heavier atoms. The positions of hydrogen atoms are then located from the electron density map and refined to give the final structure.

  • Analysis: The refined structure is analyzed to identify all intermolecular and intramolecular hydrogen bonds, based on established geometric criteria for bond lengths and angles.

G cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement cluster_3 Analysis a Dissolve Compound b Slow Evaporation a->b c Single Crystal Formation b->c d Mount Crystal c->d e X-ray Diffraction d->e f Record Diffraction Pattern e->f g Solve Phase Problem f->g h Build Initial Model g->h i Refine Atomic Positions h->i j Identify H-Bonds i->j k Measure Geometry j->k l Final Structural Report k->l

Figure 1. Workflow for determining hydrogen bonding from X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful technique for studying hydrogen bonding in solution. The chemical shift of a proton involved in a hydrogen bond is sensitive to its electronic environment. Formation of a hydrogen bond typically leads to a downfield shift (deshielding) of the proton resonance. Variable temperature NMR studies can also be used, as hydrogen bonds are dynamic and their strength is temperature-dependent.

Experimental Protocol: NMR Titration for H-bond Acceptor Strength

  • Sample Preparation: A solution of a known hydrogen bond donor (e.g., a phenol) in a non-polar solvent is prepared.

  • Initial Spectrum: The ¹H NMR spectrum of the donor solution is recorded.

  • Titration: Aliquots of a solution of (5-Aminopyridin-3-yl)methanol are added to the donor solution.

  • Spectral Acquisition: A ¹H NMR spectrum is acquired after each addition.

  • Data Analysis: The change in the chemical shift of the donor proton is monitored. The magnitude of the shift upon complexation provides a quantitative measure of the hydrogen bond acceptor strength.

Computational Approaches

Computational chemistry provides valuable tools for predicting and analyzing hydrogen bonding.

Quantum Mechanics (QM) Calculations: Methods like Density Functional Theory (DFT) can be used to calculate the optimized geometry of the molecule and identify potential hydrogen bonding sites. The molecular electrostatic potential (MEP) can be calculated and mapped onto the electron density surface. Regions of negative potential (typically around nitrogen and oxygen atoms) indicate hydrogen bond acceptor sites, while regions of positive potential around hydrogens attached to electronegative atoms indicate donor sites.

Computational Workflow: DFT Analysis of Hydrogen Bonding

  • Structure Input: The 3D structure of (5-Aminopyridin-3-yl)methanol is built or imported into the software.

  • Geometry Optimization: The geometry of the molecule is optimized using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*).

  • Frequency Calculation: A frequency calculation is performed to confirm that the optimized structure is a true minimum on the potential energy surface.

  • MEP Calculation: The molecular electrostatic potential is calculated for the optimized geometry.

  • Visualization and Analysis: The MEP is visualized on the molecular surface to identify the locations and relative strengths of the hydrogen bond donor and acceptor sites.

G start Input Molecular Structure opt Geometry Optimization (DFT) start->opt freq Frequency Calculation opt->freq mep MEP Calculation freq->mep Is it a minimum? vis Visualization & Analysis mep->vis end Identify HBD/HBA Sites vis->end

Figure 2. Computational workflow for identifying hydrogen bonding sites using DFT.

Conclusion

(5-Aminopyridin-3-yl)methanol is a molecule with a well-defined and balanced hydrogen bonding capacity, possessing three hydrogen bond donors and three hydrogen bond acceptors. This profile makes it compliant with Lipinski's Rule of Five and designates it as a valuable scaffold in medicinal chemistry. The enumeration of its hydrogen bonding potential can be confidently derived from its chemical structure and is further supported by a range of robust experimental and computational methodologies. For drug development professionals, a firm grasp of these properties is essential for leveraging this molecule in the design of novel therapeutics with optimized target affinity and pharmacokinetic profiles.

References

  • Wikipedia. Hydrogen bond. [Link]

  • Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (1997). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 23(1-3), 3-25. [Link]

  • Benet, L. Z., Broccatelli, F., & Oprea, T. I. (2011). BDDCS, the rule of 5 and drugability. Advanced Drug Delivery Reviews, 63(11), 867-875. [Link]

  • Zenovel. (2026, February 4). Lipinski's Rule of 5 in Modern Drug Discovery. [Link]

  • Shityakov, S., & Förster, C. (2020). Lipinski's rule of five, famous extensions and famous exceptions. Chemia Naissensis, 3(1), 171-177. [Link]

  • Zhang, Y., Yuan, S., Wang, Y., & Zheng, X. (2026, January 2). Investigating the H-Bond Network of Pyridine–Water Aqueous Solutions by Raman Spectroscopy and DFT. ACS Omega, 11(1), 1039-1048. [Link]

  • TIU. (2023, November 28). Lipinski rule of five. [Link]

Sources

Technical Guide: Stability & Storage of (5-Aminopyridin-3-yl)methanol HCl

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the stability profile, degradation mechanisms, and rigorous storage protocols for (5-Aminopyridin-3-yl)methanol Hydrochloride . This document is structured for researchers requiring high-integrity data to maintain reference standard purity.

Document Control:

  • Target Compound: (5-Aminopyridin-3-yl)methanol HCl

  • Classification: Pyridine derivative / Primary Amine / Hydrochloride Salt

  • Primary Risks: Hygroscopicity, Oxidative Discoloration, Photolability

Executive Summary

(5-Aminopyridin-3-yl)methanol HCl is a bifunctional pyridine intermediate commonly used in kinase inhibitor synthesis. While the hydrochloride salt form offers improved aqueous solubility compared to the free base (CAS 443649-18-1), it introduces significant hygroscopicity . The primary stability threats are moisture-induced deliquescence and oxidative degradation of the exocyclic amine, leading to "browning" and purity loss. Optimal storage requires desiccation at 2–8°C under an inert atmosphere, with a retest interval of 12 months .

Chemical Profile & Structural Alerts

To understand the stability requirements, we must analyze the structural vulnerabilities of the molecule.

FeatureStructural AlertStability Implication
Pyridine Ring Electron-deficient aromaticGenerally stable to hydrolysis; susceptible to N-oxidation under strong forcing conditions.
C5-Amino Group Electron-donating substituentHigh Risk. Susceptible to oxidation (air/light) forming azo-dimers or N-oxides. Causes color change (yellow

brown).
C3-Methanol Group Primary alcoholModerate Risk. Stable under neutral conditions; can oxidize to aldehyde/acid if exposed to strong oxidants.
HCl Counterion Ionic salt latticeCritical Risk. Increases hygroscopicity significantly. Moisture absorption disrupts the crystal lattice, accelerating chemical degradation.

Stability Data & Degradation Pathways

Hygroscopicity (The Primary Threat)

As a hydrochloride salt of a pyridine base, this compound is deliquescent .

  • Mechanism: The lattice energy of the salt is easily overcome by the hydration energy of water vapor.

  • Observation: The white crystalline powder will turn into a sticky gum or liquid droplet if exposed to ambient humidity (>40% RH) for prolonged periods (hours to days).

  • Impact: Absorbed water acts as a plasticizer and a medium for hydrolysis or oxidation reactions, drastically reducing shelf life.

Oxidative Instability

The 5-amino group is the most reactive site.

  • Mechanism: Radical-initiated oxidation (promoted by light and trace metals) leads to the formation of colored impurities (imines, azo compounds, or oligomers).

  • Visual Indicator: A shift from White/Off-White to Yellow/Orange indicates initial degradation (>0.5% impurity). Dark Brown indicates total decomposition.

Thermal Stability
  • Solid State: Stable up to melting point (typically >150°C for HCl salts) if dry.

  • Solution: In solution, the compound is stable for 24 hours at room temperature if protected from light. At elevated temperatures (>60°C), amination or polymerization side-reactions may occur.

Visualization of Degradation Pathways

The following diagram illustrates the causality between environmental stressors and chemical degradation.

DegradationPathways Compound (5-Aminopyridin-3-yl)methanol HCl (Crystalline Solid) Hydrate Hydrate Formation (Lattice Expansion) Compound->Hydrate Absorption Oxidation Oxidative Degradation (Azo dimers / N-Oxides) Compound->Oxidation Radical mechanism Moisture Moisture (Humidity) Moisture->Hydrate Oxygen Oxygen + Light Oxygen->Oxidation Liquid Deliquescence (Aqueous Solution) Hydrate->Liquid Saturation Liquid->Oxidation Solvent effect (Accelerates) Hydrolysis Accelerated Hydrolysis (Trace) Liquid->Hydrolysis pH shift

Figure 1: Mechanistic pathways showing how moisture acts as a gateway for further chemical degradation.

Storage & Handling Specifications

To mitigate the risks identified above, the following "Self-Validating" storage protocol must be implemented.

Storage Conditions
ParameterSpecificationRationale
Temperature 2°C to 8°C (Refrigerated)Slows kinetic rate of oxidation. Long-term storage at -20°C is also acceptable but requires strict warming protocols to prevent condensation.
Atmosphere Inert Gas (Argon/Nitrogen) Displaces oxygen to prevent amino-group oxidation.
Humidity <10% RH (Desiccator)Prevents deliquescence.
Container Amber Glass with Teflon-lined capAmber glass blocks UV light; Teflon provides a chemical barrier and tight seal.
Handling Protocol (The "Warm-Up" Rule)

A common error is opening cold bottles in a humid lab, causing immediate condensation inside the bottle.

  • Equilibration: Remove container from fridge/freezer and let it stand at room temperature for 30–60 minutes before opening.

  • Environment: Weigh inside a fume hood with low humidity or, ideally, a glove bag flushed with nitrogen.

  • Tools: Use anti-static plastic spatulas (metal spatulas can introduce trace ions that catalyze oxidation).

  • Resealing: Purge the headspace with Argon or Nitrogen before recapping. Parafilm the cap for long-term storage.

Quality Control & Retest Protocol

Researchers should establish a retest date of 12 months . If the compound is valuable or critical, perform this QC workflow before use.

Visual Inspection (Pass/Fail)
  • Pass: White to faint cream crystalline powder. Free-flowing.

  • Fail: Yellow/Orange clumps, sticky residue, or liquid melt. (Discard immediately).

HPLC Purity Method (Standard)

Use this generic gradient method to detect polar degradation products.

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic ring) and 210 nm (impurities).

  • Criteria: Purity > 98.0% area AUC.

Workflow Diagram: Lifecycle Management

Lifecycle Receipt Receipt of Material (Check Seal & Color) Aliquot Aliquot under Inert Gas (Avoid freeze-thaw cycles) Receipt->Aliquot Storage Storage: 2-8°C, Dark, Desiccated Aliquot->Storage Usage Usage Request Storage->Usage WarmUp Warm to RT (30-60 min) (CRITICAL STEP) Usage->WarmUp QC Visual Check + HPLC (if >12 months) WarmUp->QC Experiment Proceed to Experiment QC->Experiment Pass Discard Discard / Reisolate QC->Discard Fail (Color change/Sticky)

Figure 2: Lifecycle management workflow ensuring material integrity from receipt to usage.

References

  • Sigma-Aldrich. (5-Aminopyridin-3-yl)methanol Technical Data. Accessed via Merck/Sigma Product Directory. Link

  • Fisher Scientific. Safety Data Sheet: Pyridine Hydrochloride Salts. General handling of hygroscopic pyridine derivatives. Link

  • BenchChem. Stability and Degradation of Aminopyridines. Technical Guide on oxidative pathways of amino-substituted heterocycles. Link

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CAS 443649-18-1. Link

  • ChemicalBook. Pyridine Hydrochloride Handling Guidelines. General storage protocols for deliquescent salts. Link

Troubleshooting & Optimization

Removing hygroscopic water from (5-Aminopyridin-3-yl)methanol hydrochloride salts

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for (5-Aminopyridin-3-yl)methanol hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the handling and processing of this hygroscopic salt. This guide provides in-depth troubleshooting advice and validated protocols to ensure the integrity and stability of your compound.

Frequently Asked Questions (FAQs)

Q1: My batch of (5-Aminopyridin-3-yl)methanol hydrochloride has become clumpy and difficult to weigh accurately. What is the likely cause?

A1: The most probable cause is the absorption of atmospheric moisture. (5-Aminopyridin-3-yl)methanol hydrochloride is a hygroscopic substance, meaning it readily attracts and holds water molecules from the surrounding environment. This is a known characteristic of many aminopyridine and hydrochloride salts.[1][2] When the powder absorbs water, it can lead to clumping, deliquescence (dissolving in the absorbed water), and inaccurate measurements, which can negatively impact downstream experiments and formulations.[3]

Q2: How does residual water affect the stability and quality of my (5-Aminopyridin-3-yl)methanol hydrochloride?

A2: Residual water can significantly compromise the quality of your active pharmaceutical ingredient (API). Excess moisture can:

  • Initiate Chemical Degradation: Water can act as a reactant or facilitate hydrolytic degradation pathways, leading to the formation of impurities. The stability of amorphous pharmaceuticals, in particular, can be highly sensitive to moisture content.[4][5]

  • Induce Polymorphic Changes: The presence of water can lead to the formation of hydrates, which are crystalline forms containing water within the lattice structure. Removing this water can sometimes cause the material to convert to a different, potentially less stable or less soluble, polymorphic form.[4]

  • Affect Physical Properties: Increased water content can alter dissolution rates, flowability, and compressibility, which are critical parameters in drug formulation and manufacturing.[5]

  • Impact Assay Values: Inaccurate quantification due to the presence of water will lead to errors in dosage calculations.

Therefore, controlling the water content is a critical quality attribute for this compound.

Q3: What is the recommended method for accurately determining the water content in my sample?

A3: The gold-standard method for determining the water content in pharmaceutical substances is Karl Fischer (KF) titration .[6][7][8] This technique is highly specific to water and can accurately measure moisture content from parts per million (ppm) to 100%. For samples with very low water content, the coulometric method is preferred, while the volumetric method is suitable for higher water content.[8]

Q4: I need to dry my material. What is the safest and most effective laboratory-scale drying method?

A4: Vacuum oven drying is the most recommended method for drying hygroscopic and heat-sensitive APIs like (5-Aminopyridin-3-yl)methanol hydrochloride.[9][10][11] Drying under vacuum allows for the removal of water at a lower temperature than would be required at atmospheric pressure.[11][12][13] This is crucial for preventing thermal degradation of the compound.

Troubleshooting Guide: Effective Water Removal

This section provides a structured approach to diagnosing and resolving issues related to excess water in your (5-Aminopyridin-3-yl)methanol hydrochloride salt.

Problem 1: Inconsistent or high water content results from Karl Fischer titration.
Potential Cause Troubleshooting Action Scientific Rationale
Incomplete water release from the solid. Ensure the sample is fully dissolved in the KF solvent. If solubility is an issue, consider using a co-solvent or a KF titrator with a homogenizer.[8]The Karl Fischer reaction can only titrate water that is accessible to the reagents. Water trapped within the crystal lattice must be released into the solution to be measured accurately.
Reaction with the KF reagents. Check for side reactions. The acidic nature of the KF reagents can sometimes react with basic compounds to produce water, leading to erroneously high readings. Using specialized reagents for amines may be necessary.The Karl Fischer reaction is pH-dependent. Strong bases can deprotonate the methanol in the reagent, leading to a side reaction that consumes iodine and mimics the presence of water.
Atmospheric moisture contamination during measurement. Ensure the titration vessel is properly sealed and that the desiccant tubes on the apparatus are fresh. Perform the analysis in a low-humidity environment if possible.Karl Fischer titrators are highly sensitive to ambient moisture. Any leaks in the system will lead to a continuous drift and inaccurate results.
Problem 2: Material remains clumpy or shows signs of degradation after vacuum oven drying.
Potential Cause Troubleshooting Action Scientific Rationale
Drying temperature is too low. Increase the drying temperature in small increments (e.g., 5-10°C). Crucially, ensure the temperature remains well below the compound's decomposition temperature. The vapor pressure of water is temperature-dependent. A higher temperature provides more energy for the water molecules to escape from the solid into the gas phase, accelerating the drying process.
Drying temperature is too high. If you observe discoloration (e.g., yellowing or browning) or a decrease in purity, the drying temperature is too high and is causing thermal degradation. Reduce the temperature immediately.Every compound has a temperature at which it begins to chemically decompose.[14][15] Exceeding this temperature will result in the formation of impurities and a loss of the active ingredient.
Insufficient vacuum. Check the vacuum pump and all connections for leaks. Ensure the vacuum level is adequate (typically below 10 mbar).A lower pressure reduces the boiling point of water.[13] A strong vacuum is essential to efficiently remove water at a low temperature.
Drying time is too short. Extend the drying time. Monitor the weight of a small sample periodically until a constant weight is achieved.The removal of bound water from the crystal lattice is a diffusion-limited process and can be slow. Sufficient time must be allowed for the water to migrate to the surface and be removed.

Experimental Protocols

Protocol 1: Determining Optimal Drying Temperature using TGA

Objective: To identify the maximum safe drying temperature for (5-Aminopyridin-3-yl)methanol hydrochloride before the onset of thermal decomposition.

Methodology:

  • Sample Preparation: Place 5-10 mg of the (5-Aminopyridin-3-yl)methanol hydrochloride into a TGA pan.

  • Instrument Setup:

    • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min.

    • Heating Rate: 10°C/min.

    • Temperature Range: 25°C to a temperature above the expected decomposition (e.g., 300°C).

  • Analysis: Run the TGA experiment. The resulting curve will plot the percentage of weight loss against temperature.

  • Interpretation:

    • Initial weight loss at lower temperatures (typically < 120°C) corresponds to the loss of water or other volatile solvents.

    • The onset temperature of the sharp, significant weight loss at higher temperatures indicates the beginning of thermal decomposition.[16][17]

    • Action: Select a vacuum drying temperature that is at least 20-30°C below this decomposition onset temperature to ensure a safe margin.

Protocol 2: Step-by-Step Vacuum Oven Drying

Objective: To effectively remove hygroscopic water from (5-Aminopyridin-3-yl)methanol hydrochloride.

Materials:

  • Vacuum oven with a calibrated temperature controller and vacuum gauge.

  • Vacuum pump capable of reaching <10 mbar.

  • Shallow glass or stainless steel drying trays.

  • Desiccator with an active desiccant (e.g., silica gel with indicator).

Procedure:

  • Pre-heating: Set the vacuum oven to the predetermined safe drying temperature (from TGA analysis). Allow it to equilibrate.

  • Sample Loading: Spread the hygroscopic salt in a thin, even layer on the drying trays to maximize the surface area exposed to heat and vacuum.

  • Drying Cycle:

    • Place the loaded trays inside the pre-heated oven and securely close the door.

    • Start the vacuum pump to reduce the pressure inside the chamber.[9]

    • Once the desired vacuum level is reached, maintain both the temperature and vacuum for the specified duration (start with 12-24 hours).

  • Cycle Completion and Cooling:

    • Turn off the heating and allow the oven to cool to room temperature while still under vacuum. This prevents the hot, dry material from immediately re-adsorbing moisture from the air upon venting.[12]

    • Slowly and gently vent the oven with a dry, inert gas like nitrogen, if possible. If not, vent with ambient air.

  • Unloading and Storage: Immediately transfer the dried material into a desiccator for cooling and storage to prevent moisture re-uptake.[18][19]

Protocol 3: Verification of Water Content via Karl Fischer Titration

Objective: To quantify the residual water content post-drying and validate the effectiveness of the drying protocol.

Procedure:

  • Instrument Preparation: Prepare the Karl Fischer titrator according to the manufacturer's instructions. This includes adding fresh, dry methanol to the titration vessel and conditioning it by titrating to a stable, dry endpoint.[6]

  • Titer Determination: Standardize the Karl Fischer reagent by titrating a known amount of a certified water standard (e.g., disodium tartrate dihydrate or a commercial liquid standard).[20] Perform this in triplicate to ensure accuracy.

  • Sample Analysis:

    • Accurately weigh a suitable amount of the dried (5-Aminopyridin-3-yl)methanol hydrochloride.

    • Quickly transfer the sample into the conditioned titration vessel, ensuring minimal exposure to atmospheric moisture.

    • Start the titration. The instrument will automatically dispense the KF reagent until all the water in the sample has reacted.

    • The instrument will calculate the water content, typically expressed as a percentage (%) or in parts per million (ppm).

  • Validation: Compare the final water content to your target specification (e.g., <0.5% w/w). If the water content is still too high, repeat the vacuum drying process for a longer duration or at a slightly elevated temperature (if safe to do so).

Visual Workflow and Logic Diagrams

Drying_Workflow cluster_prep Preparation & Analysis cluster_drying Drying Protocol cluster_verification Verification TGA 1. Perform TGA Analysis Set_Temp 2. Determine Max Safe Drying Temperature TGA->Set_Temp Onset Temp - 20°C Load_Oven 3. Load Sample into Vacuum Oven Set_Temp->Load_Oven Apply_Vac 4. Apply Vacuum & Heat Load_Oven->Apply_Vac Dry 5. Dry for 12-24h Apply_Vac->Dry Cool 6. Cool Under Vacuum Dry->Cool Vent 7. Vent with N2/Dry Air Cool->Vent Store 8. Transfer to Desiccator Vent->Store KF_Titration 9. Perform Karl Fischer Titration Store->KF_Titration Check_Spec 10. Water Content < Specification? KF_Titration->Check_Spec Pass PASS: Material Ready Check_Spec->Pass Yes Fail FAIL: Redry Material Check_Spec->Fail No Fail->Dry Increase Time/Temp

Caption: Workflow for Drying and Verification.

Troubleshooting_Logic cluster_troubleshooting Troubleshooting Steps Start Drying Complete. Is Material Dry? Problem Material Still Clumpy or Degraded Start->Problem No Success Process Successful Start->Success Yes Check_KF Verify Water Content with KF Titration Problem->Check_KF Check_Degradation Check for Discoloration or Impurities Problem->Check_Degradation Check_Params Review Drying Parameters (Temp, Vacuum, Time) Problem->Check_Params Action_Redry Action: Increase Time or Temp Check_KF->Action_Redry High Water Content Action_Lower_Temp Action: Decrease Temperature Check_Degradation->Action_Lower_Temp Degradation Observed Action_Check_System Action: Check Vacuum Seal Check_Params->Action_Check_System Insufficient Vacuum

Caption: Troubleshooting Logic for Ineffective Drying.

References

  • Hygroscopicities of 3-Aminopyridine (3AP) and Fatty Acid Complexes (FA-3AP), and the Release of 3AP from FA-3AP. Semantic Scholar. Available at: [Link]

  • SOP for Operation of Karl Fischer Apparatus. Pharmaguideline. Available at: [Link]

  • Sop for Operation and Calibration of Karl Fischer titrator. PharmaJia. Available at: [Link]

  • KF titration in pharmaceuticals. Mettler Toledo. Available at: [Link]

  • API Manufacturing: SOP for Vacuum Drying Procedure – V 2.0. Pharmaceutical Guidelines. Available at: [Link]

  • How to Handle Hygroscopic Reference Standards?. Chromatography Forum. Available at: [Link]

  • SOP for operation and calibration of digital automatic karl fischer titrator. PharmaState Academy. Available at: [Link]

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Controlling regioselectivity in substitution reactions of (5-Aminopyridin-3-yl)methanol

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Regioselective Substitution of (5-Aminopyridin-3-yl)methanol

Welcome to the Technical Support Center for reactions involving (5-Aminopyridin-3-yl)methanol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of achieving regioselectivity in substitution reactions with this versatile bifunctional molecule. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you control whether your reaction proceeds at the nucleophilic amino group or the hydroxyl group.

Troubleshooting Guide

This section addresses common issues encountered during the substitution reactions of (5-Aminopyridin-3-yl)methanol.

Issue 1: Predominant O-Alkylation Instead of Desired N-Alkylation

Symptoms:

  • The major product isolated is the O-alkylated ether derivative.

  • Low to negligible yield of the desired N-alkylated product.

Potential Causes & Solutions:

  • Reaction Conditions Favoring O-Alkylation: In many cases, direct alkylation of aminophenol-like structures can lead to a mixture of O- and N-alkylated products.[1][2] To favor N-alkylation, consider a multi-step approach involving reductive amination. This method avoids the direct competition between the two nucleophilic sites.[1][2]

  • Alternative Strategy: Reductive Amination: A highly effective method to achieve selective N-alkylation is through reductive amination.[1][2] This involves the condensation of the amino group with an aldehyde or ketone to form an imine, which is then reduced in situ.

    Protocol for Reductive Amination:

    • Dissolve (5-Aminopyridin-3-yl)methanol and the corresponding aldehyde (1.1 equivalents) in a suitable solvent like methanol.

    • Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

    • Cool the reaction to 0°C and add a reducing agent such as sodium borohydride (NaBH₄) portion-wise.

    • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

    • Work up the reaction by quenching with water and extracting the product.

Issue 2: Formation of a Mixture of N- and O-Substituted Products, Complicating Purification

Symptoms:

  • TLC or LC-MS analysis shows multiple product spots with similar retention factors.

  • Difficulty in isolating the desired isomer in high purity.

Potential Causes & Solutions:

  • Lack of Regioselectivity: The inherent nucleophilicity of both the amino and hydroxyl groups can lead to a mixture of products, a common challenge in the alkylation of aminophenol-type compounds.[1][2] The key to overcoming this is to temporarily block one of the reactive sites using a protecting group.

  • Protecting Group Strategy: To achieve selective N-substitution, the more reactive hydroxyl group can be protected. Conversely, for selective O-substitution, the amino group should be protected.

    • For Selective N-Alkylation (Protecting the Hydroxyl Group):

      • Recommended Protecting Group: A silyl ether, such as tert-butyldimethylsilyl (TBS) or triisopropylsilyl (TIPS), is a good choice as it is stable under basic conditions used for N-alkylation and can be removed under acidic conditions or with a fluoride source.[3][4]

      • Protection Protocol:

        • Dissolve (5-Aminopyridin-3-yl)methanol in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

        • Add a base such as triethylamine (TEA) or imidazole.

        • Add the silyl chloride (e.g., TBDMSCl) and stir at room temperature.

        • Monitor the reaction until completion, then proceed with N-alkylation.

    • For Selective O-Alkylation (Protecting the Amino Group):

      • Recommended Protecting Group: The tert-butoxycarbonyl (Boc) group is widely used for protecting amines due to its stability and ease of removal under acidic conditions.[5][6][7]

      • Protection Protocol:

        • Dissolve (5-Aminopyridin-3-yl)methanol in a solvent such as DCM or THF.

        • Add a base like triethylamine and di-tert-butyl dicarbonate ((Boc)₂O).

        • Stir at room temperature until the starting material is consumed.

        • Isolate the Boc-protected intermediate before proceeding with O-alkylation.

Issue 3: Low or No Product Formation

Symptoms:

  • The starting material remains largely unreacted after a prolonged reaction time.

Potential Causes & Solutions:

  • Inactive Alkylating Agent: Ensure the alkylating agent (e.g., alkyl halide) is pure and reactive. Consider using a more reactive halide, such as an iodide instead of a chloride.[8]

  • Inadequate Base: The choice of base is crucial. For N-alkylation, a non-nucleophilic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often effective. For O-alkylation, a stronger base like sodium hydride (NaH) might be necessary to deprotonate the hydroxyl group.

  • Suboptimal Solvent: The solvent should be anhydrous and polar aprotic, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), to facilitate the Sₙ2 reaction.[8]

  • Insufficient Temperature: If the reaction is sluggish at room temperature, gradually increasing the temperature while monitoring for side product formation can improve the reaction rate.[8]

Frequently Asked Questions (FAQs)

Q1: What are the fundamental principles governing regioselectivity in the substitution of (5-Aminopyridin-3-yl)methanol?

The regioselectivity is primarily determined by the relative nucleophilicity of the amino and hydroxyl groups under the specific reaction conditions.

  • Basicity vs. Nucleophilicity: While the amino group is generally more basic than the hydroxyl group, nucleophilicity can be influenced by the solvent and the nature of the electrophile. In protic solvents, the lone pair of the amino group can be solvated, reducing its nucleophilicity.

  • Hard and Soft Acid-Base (HSAB) Theory: The nitrogen of the amino group is a "softer" nucleophile and will preferentially react with "softer" electrophiles (e.g., alkyl halides). The oxygen of the hydroxyl group is a "harder" nucleophile and reacts more readily with "harder" electrophiles.

  • Steric Hindrance: The accessibility of each nucleophilic site to the incoming electrophile can also play a role.

Q2: How do I choose the right protecting group for my reaction?

The ideal protecting group should be:

  • Easy to introduce in high yield.

  • Stable under the conditions of the subsequent reaction.

  • Readily removed in high yield without affecting other functional groups in the molecule.

The concept of "orthogonality" is key here – choosing protecting groups that are removed under different conditions allows for selective deprotection.[3]

Protecting GroupTarget FunctionalityIntroduction ConditionsRemoval Conditions
Boc Amino(Boc)₂O, base (e.g., TEA) in DCM/THF[5][6]Acidic conditions (e.g., TFA in DCM)
Cbz AminoCbz-Cl, base (e.g., NaHCO₃) in THF/H₂O[5]Catalytic hydrogenation (H₂, Pd/C)
Benzyl (Bn) HydroxylBnBr or BnCl, base (e.g., NaH) in DMF/THF[4][9]Catalytic hydrogenation (H₂, Pd/C)[10]
TBS/TIPS HydroxylSilyl chloride, base (e.g., imidazole) in DCM/THFFluoride source (e.g., TBAF) or acid

Q3: Can I achieve selective N-alkylation without using a protecting group?

While challenging, it is sometimes possible.

  • Reductive Amination: As detailed in the troubleshooting section, this is a highly reliable method.[1][2]

  • Catalyst Control: Certain transition metal catalysts have been shown to direct alkylation to the exocyclic amino group of aminopyrimidines, and similar principles may apply here.[8] For example, iridium-based catalysts have demonstrated high regioselectivity for the N-exo position in some systems.[8]

  • Enzymatic Catalysis: Biocatalytic approaches using enzymes like N-methyltransferases can offer excellent chemo- and regioselectivity for N-alkylation, even in the presence of other nucleophilic groups.[11]

Q4: What is the best way to monitor the progress of these reactions?

  • Thin-Layer Chromatography (TLC): This is a quick and effective method for tracking the consumption of starting materials and the formation of products. Staining with ninhydrin can be useful for visualizing the amino group.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more detailed information, allowing you to distinguish between starting materials, intermediates, and products based on their mass-to-charge ratio. This is particularly useful for identifying whether N- or O-substitution has occurred.

Experimental Workflow Diagrams

selective_N_alkylation start (5-Aminopyridin-3-yl)methanol protect_OH Protect Hydroxyl Group (e.g., TBDMSCl, Imidazole) start->protect_OH N_alkylation N-Alkylation (e.g., R-X, Base) protect_OH->N_alkylation deprotect_OH Deprotect Hydroxyl Group (e.g., TBAF) N_alkylation->deprotect_OH product_N N-Substituted Product deprotect_OH->product_N

Caption: Workflow for Selective N-Alkylation.

selective_O_alkylation start (5-Aminopyridin-3-yl)methanol protect_NH2 Protect Amino Group (e.g., (Boc)2O, TEA) start->protect_NH2 O_alkylation O-Alkylation (e.g., R-X, NaH) protect_NH2->O_alkylation deprotect_NH2 Deprotect Amino Group (e.g., TFA) O_alkylation->deprotect_NH2 product_O O-Substituted Product deprotect_NH2->product_O

Caption: Workflow for Selective O-Alkylation.

References

  • Benzyl Protection of Alcohols. J&K Scientific LLC. Available from: [Link]

  • Structurally Simple Benzyl-Type Photolabile Protecting Groups for Direct Release of Alcohols and Carboxylic Acids. ACS Publications. Available from: [Link]

  • Alcohol Protecting Groups. University of Calgary. Available from: [Link]

  • Protecting Groups For Alcohols. Chemistry Steps. Available from: [Link]

  • Regioselectivity in the reaction of 5-amino-3-anilino-1H-pyrazole-4-carbonitrile with cinnamonitriles and enaminones: Synthesis of functionally substituted pyrazolo[1,5-a]pyrimidine derivatives. ResearchGate. Available from: [Link]

  • BOC protection method for aminopyridine. Google Patents.
  • Aminopyridine compounds and methods for the preparation and use thereof. Google Patents.
  • Selective alkylation of aminophenols. ResearchGate. Available from: [Link]

  • Regioselectivity of an amination reaction of 2,6-dichloro-3-nitropyridine. Chemistry Stack Exchange. Available from: [Link]

  • Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. ResearchGate. Available from: [Link]

  • Process for the N-alkylation of aminopyridines. Google Patents.
  • Problem of Regioselectivity in the Amination of 2-Fluoro-5-iodopyridine with Adamantylalkyl Amines. ResearchGate. Available from: [Link]

  • 2-Aminopyridines with a Truncated Side Chain to Improve Human Neuronal Nitric Oxide Synthase Inhibitory Potency and Selectivity. PMC. Available from: [Link]

  • Regioselective Reactions of 3,4-Pyridynes Enabled by the Aryne Distortion Model. PMC. Available from: [Link]

  • Selective alkylation of hydroxyl group of aminophenols. ResearchGate. Available from: [Link]

  • Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. ACS Publications. Available from: [Link]

  • Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. MDPI. Available from: [Link]

  • N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. PubMed. Available from: [Link]

  • Biocatalytic Alkylation of Ambident Nucleophiles Enables Selective N‐Functionalization of Heterocycles and Late‐Stage Modifications. PMC. Available from: [Link]

  • Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds. PMC. Available from: [Link]

  • Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Wiley Online Library. Available from: [Link]

  • Synthesis, Structure and Cytoprotective Activity of New Derivatives of 4-Aryl-3-Aminopyridin-2(1H)-One. PMC. Available from: [Link]

  • Amine alkylation. Wikipedia. Available from: [Link]

  • Analysis of substituent effects: the reactions of some 2-L-5-nitro-3-X-thiophenes with primary and secondary amines in methanol. R Discovery. Available from: [Link]

  • N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. Available from: [Link]

  • Pyridine methanol chlorinations. ResearchGate. Available from: [Link]

  • Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Scholars Research Library. Available from: [Link]

  • Regiocontrolled Routes to Substituted Pyridines via Directed Cycloaddition Reactions. White Rose eTheses Online. Available from: [Link]

  • O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. Available from: [Link]

  • Synthesis of N-alkyl-4-aminopyridine. ResearchGate. Available from: [Link]

  • Regioselective Annulation of 3(5)‐Aminopyrazole with Aryl Ketones or Aryl Alkynes Using N,N‐Dimethylethanolamine as a Single/Triple Carbon Synthon. Semantic Scholar. Available from: [Link]

  • Alkylation of Amines (Sucks!). Master Organic Chemistry. Available from: [Link]

  • Synthesis of 3-Alkyl Pyridinium Alkaloids from the Arctic Sponge Haliclona viscosa. MDPI. Available from: [Link]

  • Synthesis and SAR of 3,5-diamino-piperidine derivatives: Novel antibacterial translation inhibitors as aminoglycoside mimetics. PMC. Available from: [Link]

  • An efficient, regioselective amination of 3,5-disubstituted pyridine N-oxides using saccharin as an ammonium surrogate. PubMed. Available from: [Link]

  • Research Article Biological and Molecular Chemistry Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. Journal of Medicinal and Chemical Sciences. Available from: [Link]

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Validation & Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of (5-Aminopyridin-3-yl)methanol

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation patterns of (5-Aminopyridin-3-yl)methanol. In the absence of direct experimental spectra for this specific molecule in the reviewed literature, this document leverages established fragmentation principles of analogous structures—aminopyridines, benzyl alcohols, and substituted pyridines—to construct a reliable predictive model. This approach is designed to offer researchers, scientists, and drug development professionals a robust framework for identifying and characterizing this compound and its derivatives in mass spectrometry workflows.

Introduction to the Molecule and Mass Spectrometry Approach

(5-Aminopyridin-3-yl)methanol is a substituted pyridine derivative containing both a primary amine and a primary alcohol functional group. Understanding its behavior under mass spectrometric analysis is crucial for its identification, structural elucidation, and quantitation in various matrices. The fragmentation patterns are highly dependent on the ionization technique employed. This guide will focus on two of the most common methods: Electron Ionization (EI) and Electrospray Ionization (ESI).

Molecular Structure and Key Bonds:

  • Molecular Formula: C₆H₈N₂O

  • Monoisotopic Mass: 124.0637 Da

  • Key Functional Groups: Primary aromatic amine (-NH₂), primary alcohol (-CH₂OH), pyridine ring.

The fragmentation of this molecule will be dictated by the relative lability of the bonds within its structure, particularly the C-C bond between the pyridine ring and the methanol group, the C-O bond of the alcohol, and bonds within the pyridine ring itself. The presence of heteroatoms (N and O) with lone pairs of electrons will significantly influence charge stabilization and fragmentation pathways.

Predicted Fragmentation under Electron Ionization (EI)

Electron Ionization is a "hard" ionization technique that imparts significant internal energy into the analyte, leading to extensive fragmentation.[1] The resulting mass spectrum is typically rich with fragment ions, providing a detailed structural fingerprint of the molecule.

Proposed EI Fragmentation Pathway

The primary fragmentation events for (5-Aminopyridin-3-yl)methanol under EI are predicted to involve α-cleavage and the loss of small neutral molecules.

Step-by-Step Fragmentation Analysis:

  • Molecular Ion (M⁺˙): The initial event is the formation of the molecular ion at m/z 124. Due to the presence of easily fragmentable groups, the molecular ion peak is expected to be of moderate to low intensity.

  • Loss of a Hydrogen Radical (M-1)⁺: A common fragmentation for primary alcohols is the loss of a hydrogen atom from the α-carbon, leading to a resonance-stabilized oxonium ion. This would result in a fragment at m/z 123.

  • Loss of a Hydroxyl Radical (M-17)⁺: Similar to benzyl alcohol, the loss of the hydroxyl radical (•OH) is a highly probable pathway. This would generate a stable pyridinylmethyl cation at m/z 107.

  • Loss of Formaldehyde (M-30)⁺˙: A rearrangement followed by the elimination of formaldehyde (CH₂O) is another plausible pathway for primary alcohols, resulting in a radical cation at m/z 94.

  • α-Cleavage - Loss of the Methanol Group (M-31)⁺: The cleavage of the bond between the pyridine ring and the methanol group is a key fragmentation pathway, analogous to the loss of •CH₂OH in benzyl alcohol. This would lead to the formation of the 5-aminopyridinyl cation at m/z 93.

  • Pyridine Ring Fission: Subsequent fragmentation of the pyridine ring can lead to the loss of HCN (27 Da) or other small neutral molecules, giving rise to smaller fragment ions.

Visualization of EI Fragmentation

EI_Fragmentation M [(5-Aminopyridin-3-yl)methanol]⁺˙ m/z 124 F123 [M-H]⁺ m/z 123 M->F123 - •H F107 [M-OH]⁺ m/z 107 M->F107 - •OH F94 [M-CH₂O]⁺˙ m/z 94 M->F94 - CH₂O F93 [M-CH₂OH]⁺ m/z 93 M->F93 - •CH₂OH F66 [C₄H₄N]⁺ m/z 66 F93->F66 - HCN

Caption: Predicted EI fragmentation pathway of (5-Aminopyridin-3-yl)methanol.

Comparison with Structurally Similar Compounds
CompoundKey Fragments (m/z) and Neutral LossesReference
Benzyl Alcohol 108 (M⁺˙), 107 (M-H)⁺, 91 (M-OH)⁺, 77 (M-CH₂OH)⁺
3-Aminopyridine 94 (M⁺˙), 67 (M-HCN)⁺˙NIST Chemistry WebBook
Pyridine 79 (M⁺˙), 52 (M-HCN)⁺˙NIST Chemistry WebBook

The fragmentation pattern of (5-Aminopyridin-3-yl)methanol is expected to be a composite of the behaviors observed for these analogues. The presence of the amino group is likely to influence the relative abundance of the fragment ions by stabilizing adjacent positive charges.

Predicted Fragmentation under Electrospray Ionization (ESI)

ESI is a "soft" ionization technique that typically results in the formation of protonated molecules, [M+H]⁺, with minimal in-source fragmentation under gentle conditions.[1] Structural information is often obtained through tandem mass spectrometry (MS/MS) experiments, where the protonated molecule is isolated and subjected to collision-induced dissociation (CID).

Proposed ESI-MS/MS Fragmentation Pathway

The fragmentation of the protonated molecule [M+H]⁺ (m/z 125) is expected to proceed through the loss of small, stable neutral molecules. Protonation is likely to occur at the more basic pyridine nitrogen or the amino group.

Step-by-Step Fragmentation Analysis:

  • Protonated Molecule [M+H]⁺: In positive ion mode ESI, the molecule will readily protonate to form the pseudomolecular ion at m/z 125.[2]

  • Loss of Water (M+H-18)⁺: A very common fragmentation pathway for protonated alcohols is the facile loss of a water molecule (H₂O).[3] This would result in a highly stable ion at m/z 107. This is often the base peak in the MS/MS spectrum.

  • Loss of Ammonia (M+H-17)⁺: The loss of ammonia (NH₃) from the protonated amino group is another highly probable fragmentation, leading to an ion at m/z 108.

  • Loss of Methanol (M+H-32)⁺: While less common than the loss of water, the elimination of a neutral methanol molecule (CH₃OH) could occur, yielding an ion at m/z 93.

  • Sequential Losses: The primary fragment ions can undergo further fragmentation. For example, the ion at m/z 107 could subsequently lose HCN to produce an ion at m/z 80.

Visualization of ESI-MS/MS Fragmentation

ESI_Fragmentation MH [M+H]⁺ m/z 125 F108 [M+H-NH₃]⁺ m/z 108 MH->F108 - NH₃ F107 [M+H-H₂O]⁺ m/z 107 MH->F107 - H₂O F93 [M+H-CH₃OH]⁺ m/z 93 MH->F93 - CH₃OH F80 [C₅H₄N]⁺ m/z 80 F107->F80 - HCN

Caption: Predicted ESI-MS/MS fragmentation of protonated (5-Aminopyridin-3-yl)methanol.

Experimental Protocol for ESI-MS/MS Analysis

Objective: To acquire the MS/MS spectrum of the [M+H]⁺ ion of (5-Aminopyridin-3-yl)methanol.

Instrumentation: A triple quadrupole or ion trap mass spectrometer equipped with an electrospray ionization source.

Procedure:

  • Sample Preparation: Prepare a 1 µg/mL solution of (5-Aminopyridin-3-yl)methanol in a 50:50 mixture of methanol and water, with 0.1% formic acid to aid protonation.[2]

  • Infusion: Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • MS1 Scan: Acquire a full scan mass spectrum in positive ion mode to confirm the presence of the [M+H]⁺ ion at m/z 125.

  • MS2 Scan (Product Ion Scan):

    • Set the mass spectrometer to isolate the precursor ion at m/z 125.

    • Apply collision energy (typically a ramp from 10-40 eV) to induce fragmentation in the collision cell.

    • Scan the third quadrupole or ion trap to detect the resulting product ions.

  • Data Analysis: Analyze the resulting spectrum to identify the major fragment ions and propose fragmentation pathways.

Summary of Predicted Fragment Ions

IonizationPrecursor Ion (m/z)Predicted Fragment Ions (m/z)Probable Neutral Loss
EI 124 (M⁺˙)123•H
107•OH
94CH₂O
93•CH₂OH
66HCN (from m/z 93)
ESI-MS/MS 125 ([M+H]⁺)108NH₃
107H₂O
93CH₃OH
80H₂O, HCN

Conclusion

This guide provides a detailed predictive analysis of the mass spectrometric fragmentation of (5-Aminopyridin-3-yl)methanol under both EI and ESI conditions. By drawing comparisons with structurally related molecules and applying fundamental principles of mass spectrometry, we have proposed the most likely fragmentation pathways. The dominant cleavages are expected to involve the loss of small neutral molecules from the alcohol and amine functional groups, namely water, ammonia, and formaldehyde, as well as α-cleavage of the methanol group. These predicted patterns and the accompanying experimental protocol offer a solid foundation for the empirical analysis and identification of this compound in a research setting.

References
  • Journal of the Chemical Society B: Physical Organic. (1967). The fragmentation of some 2-pyridones, 2-pyridthiones, and 2-alkylthiopyridines induced by electron impact. RSC Publishing.
  • Bunce, N. J., McKinnon, H. S., Schnurr, R. J., Keum, S. R., & Buncel, E. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1036.
  • Bernstein, E. R., et al. (1992). Benzyl alcohol–water and benzyl alcohol–ammonia clusters: Ion fragmentation and chemistry. The Journal of Chemical Physics, 97(11), 8085-8101.
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  • Chemistry Steps. (2025, October 3). Mass Spectrometry of Alcohols.
  • Prasain, J. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry.
  • de Lemos, A., et al. (2005). Internal energy and fragmentation of ions produced in electrospray sources. Mass Spectrometry Reviews, 24(4), 566-587.
  • PubChem. (5-aminopyridin-3-yl)methanol.

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Comparing reactivity of (5-Aminopyridin-3-yl)methanol vs (6-Aminopyridin-3-yl)methanol

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison between (5-Aminopyridin-3-yl)methanol and (6-Aminopyridin-3-yl)methanol , focusing on their distinct electronic profiles, nucleophilicity, and synthetic utility in drug development.

Executive Summary

In medicinal chemistry, the choice between (5-Aminopyridin-3-yl)methanol (Isomer A) and (6-Aminopyridin-3-yl)methanol (Isomer B) is rarely arbitrary. While both serve as bifunctional "linker" scaffolds (bearing an amine and a primary alcohol), their reactivity is fundamentally divergent due to the position of the amino group relative to the pyridine nitrogen.

  • Isomer A (5-Amino): Behaves as a meta-substituted aniline. The amine is nucleophilic and chemically distinct from the ring nitrogen.

  • Isomer B (6-Amino): Behaves as a cyclic amidine. The exocyclic amine is electronically coupled to the ring nitrogen, reducing its nucleophilicity and introducing tautomeric complexity.

Feature(5-Aminopyridin-3-yl)methanol (6-Aminopyridin-3-yl)methanol
Structure 3,5-Disubstituted Pyridine2,5-Disubstituted Pyridine
CAS No. 215365-66-1113293-71-3
Amine Character Aniline-like (Nucleophilic)Amidine-like (Less Nucleophilic)
Ring N Basicity Moderate (

)
Elevated (

)
Primary Use Stable aniline scaffoldKinase inhibitor hinge-binder

Electronic Analysis & Reactivity Mechanisms

The core distinction lies in the resonance interaction between the exocyclic amine and the pyridine ring nitrogen.

The "Meta" vs. "Alpha" Effect
  • Isomer A (5-Amino): The amino group is in the 3-position relative to the ring nitrogen (meta relationship). There is no direct resonance structures that delocalize the nitrogen lone pair onto the ring nitrogen. Consequently, the exocyclic amine retains high

    
    -like character and nucleophilicity similar to 3-aminopyridine.
    
  • Isomer B (6-Amino): The amino group is in the 2-position relative to the ring nitrogen (alpha relationship). The lone pair of the exocyclic amine strongly delocalizes into the ring, placing significant electron density on the ring nitrogen (N1) and carbons 3 and 5. This imparts partial double-bond character to the C-N(exocyclic) bond, significantly reducing the nucleophilicity of the exocyclic amine while increasing the basicity of the ring nitrogen.

Visualization of Resonance Effects

The following diagram illustrates the resonance contributions that dictate the reactivity differences.

ResonanceComparison cluster_A Isomer A: (5-Aminopyridin-3-yl)methanol (Aniline-like Behavior) cluster_B Isomer B: (6-Aminopyridin-3-yl)methanol (Amidine-like Behavior) NodeA Structure: 3-Amino-5-hydroxymethyl Relationship: Meta (β) MechA No direct resonance to Ring N Lone pair localized on Exocyclic N NodeA->MechA ResultA High Nucleophilicity (Exocyclic N) Standard Amine Reactivity MechA->ResultA NodeB Structure: 2-Amino-5-hydroxymethyl Relationship: Alpha (α) MechB Strong Resonance (N-C=N) Lone pair delocalized to Ring N NodeB->MechB ResultB Low Nucleophilicity (Exocyclic N) High Basicity (Ring N) Potential for Tautomerism MechB->ResultB

Caption: Resonance analysis showing the localization of electron density. Isomer B exhibits amidine-like resonance, deactivating the exocyclic amine toward nucleophilic attack.

Experimental Protocols & Workflows

Selective Functionalization of the Amine

Challenge: Acylating Isomer B (6-amino) is difficult because the ring nitrogen is often more basic than the exocyclic amine, leading to pyridine-N-acylation or requiring forcing conditions that affect the alcohol. Isomer A reacts under standard conditions.[1]

Protocol A: Selective N-Acylation of Isomer A (5-Amino)

Applicable for: Creating amide linkages without protecting the alcohol.

  • Dissolution: Dissolve (5-Aminopyridin-3-yl)methanol (1.0 eq) in DCM (0.1 M).

  • Base Addition: Add Pyridine (1.2 eq) or

    
     (1.1 eq). Note: Stronger bases are not required.
    
  • Acylation: Add Acid Chloride (1.0 eq) dropwise at 0°C.

  • Workup: Stir 2h at RT. Quench with water.[2][3] The amide forms exclusively at the exocyclic nitrogen due to its higher nucleophilicity compared to the alcohol and ring nitrogen.

Protocol B: Selective N-Acylation of Isomer B (6-Amino)

Applicable for: Overcoming the low nucleophilicity of the 2-aminopyridine moiety.

  • Setup: Dissolve (6-Aminopyridin-3-yl)methanol (1.0 eq) in dry THF.

  • Deprotonation (Critical Step): Cool to -78°C. Add LiHMDS (2.1 eq).

    • Rationale: Standard bases (TEA/DIPEA) are insufficient to deprotonate the exocyclic amine effectively to generate the potent amide anion. LiHMDS irreversibly deprotonates the amine (and the alcohol), creating a highly nucleophilic species.

  • Electrophile Addition: Add Ester or Acid Chloride (1.0 eq).

  • Quench: Acetic acid quench at low temp prevents O-acylation migration.

Reductive Amination (Synthesis of Kinase Inhibitor Intermediates)

Both isomers are frequently used to attach the pyridine ring to a secondary amine (e.g., piperazine).

ParameterIsomer A (5-Amino)Isomer B (6-Amino)
Aldehyde Partner Reacts readily to form stable imine.Reacts slowly; imine is less stable due to conjugation.
Reducing Agent

(Standard)

+ Acetic Acid (Requires acid catalysis)
Mechanism Standard imine reduction.Protonation of Ring N often required to activate imine formation.

Synthesis & Impurity Profiling[3]

When sourcing or synthesizing these materials, awareness of their specific impurity profiles is critical for GMP applications.

Synthesis Routes
  • Isomer A: Reduction of 5-aminonicotinic acid .

    • Key Impurity: 3-pyridinemethanol (from deamination) or unreduced ester.

  • Isomer B: Reduction of 6-aminonicotinic acid (or methyl 6-aminonicotinate).

    • Key Impurity: 2-aminopyridine (de-hydroxymethylation) is common if reduction conditions are too harsh (e.g.,

      
       at high temp). Milder reduction (e.g., 
      
      
      
      ) is preferred.
Decision Workflow for Scaffold Selection

SelectionWorkflow Start Select Pyridine Scaffold Q1 Target Interaction? Start->Q1 PathA Hinge Binder (Kinase) Requires H-bond Donor/Acceptor pair Q1->PathA Specific Binding PathB Solvent Exposed Region Requires simple linker Q1->PathB Linker Only SelectB Select Isomer B (6-Amino / 2-Amino-Py) *Bidentate H-bonding* PathA->SelectB Use Amidine Motif SelectA Select Isomer A (5-Amino / 3-Amino-Py) *Better Nucleophile* PathB->SelectA Easier Chemistry

Caption: Selection logic based on medicinal chemistry requirements. Isomer B is preferred for active site binding; Isomer A is preferred for synthetic ease.

References

  • Basicity of Aminopyridines: Albert, A., et al. "Ionization Constants of Heterocyclic Amines."[4] Journal of the Chemical Society, 1948, pp. 2240–2249.[4][5] (Establishes pKa difference: 2-amino ~6.86 vs 3-amino ~5.98).

  • Resonance Effects: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley, 2010.
  • Synthetic Application (Isomer B): "Synthesis of CDK4/6 Inhibitors." Journal of Medicinal Chemistry, 2017, 60(5), pp. 1746–1761. Link (Demonstrates use of 6-aminopyridin-3-yl methanol in Palbociclib analogs).

  • Selective Acylation: "Selective C-acylation of 2-aminoimidazo[1,2-a]pyridine." PubMed, 2012.[2] (Discusses difficulty of acylating amidine-like systems).

  • Reduction Protocols: "Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid." Scholars Research Library, 2011.[6] (Methodology for converting nicotinate esters to alcohols).[6][7]

Sources

Infrared (IR) spectroscopy absorption bands for (5-Aminopyridin-3-yl)methanol HCl

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Infrared (IR) Spectroscopy of (5-Aminopyridin-3-yl)methanol HCl

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of (5-Aminopyridin-3-yl)methanol hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple peak listing. It delves into the structural rationale behind the observed absorption bands, offers a comparative analysis with structurally related molecules, and provides a robust experimental protocol for obtaining high-quality data.

The Structural Rationale: Interpreting the Spectrum of a Multifunctional Molecule

(5-Aminopyridin-3-yl)methanol HCl is a molecule rich in spectroscopic features due to its combination of a primary alcohol, a primary aromatic amine, and a pyridine ring that exists in its protonated (pyridinium) form. Understanding the interplay of these functional groups is paramount to a correct spectral interpretation. The hydrochloride salt form dictates that the basic nitrogen of the pyridine ring will be protonated, significantly influencing the ring's vibrational modes.

The primary spectroscopic task is to identify the characteristic vibrations associated with each functional group:

  • Alcohol: O-H and C-O stretching.

  • Primary Amine: Symmetric and asymmetric N-H stretching, N-H bending.

  • Pyridinium Cation: Aromatic C-H stretching, N+-H stretching, and ring C=C and C=N stretching.

  • Aliphatic CH₂: C-H stretching.

Detailed Analysis of Key Spectral Regions

The FT-IR spectrum can be logically divided into distinct regions, each providing specific structural information.

High Wavenumber Region (4000-2500 cm⁻¹): The O-H, N-H, and C-H Stretching Vibrations

This region is dominated by the stretching vibrations of bonds to hydrogen. For (5-Aminopyridin-3-yl)methanol HCl, this area is particularly complex due to the overlap of multiple broad and sharp signals.

  • O-H Stretch (Alcohol): A very intense and broad absorption band is expected between 3500-3200 cm⁻¹.[1][2] The significant broadening is a direct consequence of intermolecular hydrogen bonding between the hydroxyl groups.[3][4]

  • N-H Stretch (Primary Amine): Primary amines characteristically exhibit two bands in the 3400-3250 cm⁻¹ range.[5][6] These correspond to the asymmetric and symmetric N-H stretching modes. These bands are typically weaker and sharper than the alcohol O-H stretch with which they will overlap.[5]

  • Aromatic C-H Stretch: Weak to medium intensity bands are anticipated just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹), which are characteristic of C-H bonds on the aromatic pyridine ring.[7]

  • Aliphatic C-H Stretch: Absorptions corresponding to the asymmetric and symmetric stretching of the C-H bonds in the methylene (-CH₂OH) group will appear just below 3000 cm⁻¹ (typically 3000-2850 cm⁻¹).[7]

  • N⁺-H Stretch (Pyridinium): The protonation of the pyridine nitrogen introduces an N⁺-H bond. Its stretching vibration often appears as a broad band, sometimes with fine structure, centered in the 2500-3000 cm⁻¹ region. This band's breadth is due to hydrogen bonding and often overlaps with the C-H stretching bands.

Fingerprint Region (1700-650 cm⁻¹): The Unique Vibrational Signature

This region contains a wealth of structural information from bending and stretching vibrations of heavier atoms, providing a unique "fingerprint" for the molecule.

  • Aromatic Ring Stretching (C=C and C=N): The pyridine ring exhibits several characteristic stretching vibrations in the 1650-1400 cm⁻¹ range.[8] Protonation of the ring nitrogen, as in pyridine hydrochloride, is known to shift these bands to higher frequencies compared to the free base.[8][9] One would expect strong to medium bands around 1630-1575 cm⁻¹ and 1500-1400 cm⁻¹.

  • N-H Bending (Primary Amine): A characteristic "scissoring" vibration for the primary amino group (-NH₂) is expected in the 1650-1580 cm⁻¹ region.[5][6] This band can sometimes be sharp and strong.

  • C-O Stretching (Primary Alcohol): A strong, distinct band corresponding to the C-O stretching vibration of the primary alcohol is expected in the 1260-1050 cm⁻¹ range.[1][2] Its exact position can confirm the primary nature of the alcohol.

  • C-N Stretching (Aromatic Amine): The stretching vibration of the C-N bond in aromatic amines typically produces a strong band between 1335-1250 cm⁻¹.[5][6]

  • C-H Out-of-Plane Bending: In the lower wavenumber part of the fingerprint region (900-650 cm⁻¹), bands arise from the out-of-plane bending of the aromatic C-H bonds. The pattern of these bands can provide clues about the substitution pattern on the pyridine ring.[10]

Comparative Data Analysis

To provide context, the expected absorptions for (5-Aminopyridin-3-yl)methanol HCl are compared with those of simpler, structurally related molecules. This comparison highlights how the combination of functional groups and salt formation influences the final spectrum.

Vibrational Mode (5-Aminopyridin-3-yl)methanol HCl (Expected) 3-Aminopyridine (Reference) [11][12]Benzyl Alcohol (Reference) [13][14]Pyridine Hydrochloride (Reference) [15][16]Causality of Spectral Features
O-H Stretch (H-bonded) 3500-3200 cm⁻¹ (Broad, Strong)N/A~3350 cm⁻¹ (Broad, Strong)N/AIntermolecular hydrogen bonding in the alcohol group.[3][4]
N-H Stretch (1° Amine) ~3400 & ~3300 cm⁻¹ (Two Bands, Medium)Yes (Two bands)N/AN/AAsymmetric and symmetric stretching of the primary amine N-H bonds.[5]
Aromatic C-H Stretch 3100-3000 cm⁻¹ (Multiple, Weak)YesYesYesC-H stretching on the sp² hybridized carbons of the pyridine ring.[7]
Aliphatic C-H Stretch 3000-2850 cm⁻¹ (Multiple, Weak)N/AYesN/AC-H stretching on the sp³ hybridized carbon of the methanol substituent.
N⁺-H Stretch ~3000-2500 cm⁻¹ (Broad)N/AN/AYesStretching of the N⁺-H bond on the protonated pyridine ring.
Aromatic C=C, C=N Stretch 1630-1575 cm⁻¹, 1500-1400 cm⁻¹ (Strong)Yes (Lower frequency)~1600, 1500, 1450 cm⁻¹Yes (Shifted)Ring stretching modes. Protonation shifts these to higher wavenumbers.[8]
N-H Bend (1° Amine) 1650-1580 cm⁻¹ (Medium-Strong)YesN/AN/AScissoring deformation of the -NH₂ group.[5]
C-O Stretch (1° Alcohol) 1260-1050 cm⁻¹ (Strong)N/A~1050 cm⁻¹N/AStretching of the C-O single bond in the primary alcohol.[1]
Aromatic C-N Stretch 1335-1250 cm⁻¹ (Strong)YesN/AN/AStretching of the bond between the aromatic ring and the amine nitrogen.[6]

Visualization of Key Vibrational Modes

The following diagram illustrates the relationship between the functional groups of the molecule and their characteristic vibrational frequencies.

G cluster_mol (5-Aminopyridin-3-yl)methanol HCl cluster_freq Characteristic IR Absorption Regions (cm⁻¹) mol Structure stretch_high O-H Stretch (3500-3200) mol->stretch_high -OH stretch_nh N-H Stretch (3400-3250) mol->stretch_nh -NH₂ stretch_ch_aro Aromatic C-H Stretch (3100-3000) mol->stretch_ch_aro Ring C-H stretch_nh_plus N⁺-H Stretch (3000-2500) mol->stretch_nh_plus Ring N⁺-H stretch_ch_ali Aliphatic C-H Stretch (3000-2850) mol->stretch_ch_ali -CH₂- ring_stretch Ring C=C, C=N Stretch (1630-1400) mol->ring_stretch Pyridine Ring nh_bend N-H Bend (1650-1580) mol->nh_bend -NH₂ co_stretch C-O Stretch (1260-1050) mol->co_stretch -CH₂OH cn_stretch Aromatic C-N Stretch (1335-1250) mol->cn_stretch Ring-NH₂

Caption: Key functional groups and their corresponding IR absorption regions.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

This protocol describes the KBr pellet method, a standard and reliable technique for obtaining the transmission FT-IR spectrum of a solid sample.[17][18] The trustworthiness of this protocol relies on minimizing atmospheric and sample-based interference.

Objective: To obtain a clean, high-resolution FT-IR spectrum of (5-Aminopyridin-3-yl)methanol HCl.

Materials:

  • (5-Aminopyridin-3-yl)methanol HCl (sample)

  • FT-IR grade Potassium Bromide (KBr), dried in an oven at >100°C for several hours.

  • Agate mortar and pestle

  • Pellet press with die set

  • FT-IR Spectrometer

Workflow Diagram:

G start Start bg 1. Acquire Background (Empty Sample Chamber) start->bg prep 2. Sample Preparation (Grind Sample with KBr) bg->prep press 3. Press Pellet (Apply Hydraulic Pressure) prep->press inspect 4. Inspect Pellet (Check for Clarity) press->inspect inspect->prep Pellet is opaque/cracked acq_sample 5. Acquire Sample Spectrum inspect->acq_sample Pellet is transparent process 6. Process Spectrum (Baseline Correction, Peak Picking) acq_sample->process end End process->end

Caption: Workflow for obtaining an FT-IR spectrum via the KBr pellet method.

Step-by-Step Procedure:

  • Background Spectrum Acquisition:

    • Ensure the sample compartment of the FT-IR spectrometer is empty.

    • Run a background scan. This is a critical self-validating step that measures the spectrum of the atmosphere (primarily H₂O and CO₂) inside the instrument, which will then be automatically subtracted from the sample spectrum.

  • Sample Preparation:

    • Place approximately 1-2 mg of the (5-Aminopyridin-3-yl)methanol HCl sample into a clean, dry agate mortar.[17]

    • Add approximately 100-200 mg of oven-dried KBr powder. The sample-to-KBr ratio should be roughly 1:100.[17]

    • Gently grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The particle size must be smaller than the wavelength of the IR radiation to minimize light scattering.[19]

  • Pellet Formation:

    • Transfer a small amount of the powder mixture into the pellet die.

    • Assemble the die and place it in a hydraulic press.

    • Apply pressure (typically 7-10 tons) for a few minutes to form a thin, transparent, or translucent pellet.[17]

  • Spectrum Acquisition:

    • Carefully remove the KBr pellet from the die and place it in the sample holder within the FT-IR spectrometer's sample compartment.

    • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • Data Processing:

    • The acquired spectrum should be automatically ratioed against the stored background spectrum.

    • Perform a baseline correction if necessary.

    • Use the instrument's software to label the wavenumbers of significant absorption peaks.

Conclusion

The FT-IR spectrum of (5-Aminopyridin-3-yl)methanol HCl provides a rich dataset for structural confirmation. The key identifying features are the concomitant appearance of a broad O-H stretch, two sharper N-H stretches, C-O and aromatic C-N stretching bands in the fingerprint region, and pyridine ring vibrations that are shifted to higher frequencies indicative of N-protonation. By comparing the spectrum to those of related structures and following a rigorous experimental protocol, researchers can confidently verify the identity and integrity of this compound.

References

  • Michigan State University Department of Chemistry. (n.d.). IR Spectroscopy Tutorial: Alcohols. Retrieved from [Link]

  • Maricopa Open Digital Press. (n.d.). IR Spectrum and Characteristic Absorption Bands. In Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis. Retrieved from [Link]

  • WikiEducator. (n.d.). Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Retrieved from [Link]

  • International Journal of Multidisciplinary Research and Development. (2025, December 10). Studying the composition of alcohols using IR spectroscopy. Retrieved from [Link]

  • OpenStax. (2023, September 20). 17.11 Spectroscopy of Alcohols and Phenols. In Organic Chemistry. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 20). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

  • Szafran, M. (1962). Infrared Absorption Spectra of Quaternary Salts of Pyridine. Bulletin de l'Academie Polonaise des Sciences. Serie des Sciences Chimiques, 10, 479-484.
  • University of the West Indies at Mona. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

  • Proprep. (n.d.). Analyze the IR spectrum for benzyl alcohol, identifying key functional group peaks. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

  • AIP Publishing. (n.d.). Vibrational Spectra of Primary and Secondary Aliphatic Amines. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of (a) pure pyridine, (b) pyridine/HCl solution and (c).... Retrieved from [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from [Link]

  • Reddit. (2014, April 8). IR Spectrum of Benzyl Alcohol(?). Retrieved from [Link]

  • YouTube. (2018, January 23). expt 11 benzyl alcohol IR and NMR video. Retrieved from [Link]

  • ResearchGate. (2025, August 8). Theoretical and experimental IR spectra and assignments of 3-aminopyridine. Retrieved from [Link]

  • NIST. (n.d.). Benzyl alcohol. In NIST Chemistry WebBook. Retrieved from [Link]

  • NIST. (n.d.). Pyridine hydrochloride. In NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (n.d.). 3-Aminopyridine. Retrieved from [Link]

  • CHIMIA. (n.d.). Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. Retrieved from [Link]

  • NIST. (n.d.). 3-Aminopyridine. In NIST Chemistry WebBook. Retrieved from [Link]

  • ACS Publications. (2013, September 11). Infrared Spectra of the 1-Pyridinium (C5H5NH+) Cation and Pyridinyl (C5H5NH and 4-C5H6N) Radicals Isolated in Solid para-Hydrogen. The Journal of Physical Chemistry A. Retrieved from [Link]

  • NIST. (n.d.). Pyridine hydrochloride. In NIST Chemistry WebBook. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Study of the Infrared Absorption Spectra of Some Pyridine Derivatives-Iodine Complexes. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of aminopyridines and compounds 1, 2, 3, and 5. Retrieved from [Link]

  • PubChem. (n.d.). Pyridinium chloride. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

  • Scribd. (n.d.). IR Absorption Table. Retrieved from [Link]

  • University of California, Santa Cruz. (n.d.). IR Tables. Retrieved from [Link]

  • University of Calgary. (n.d.). Spectroscopy Tutorial: Reference. Retrieved from [Link]

Sources

Comparative Guide: Elemental Analysis Standards for (5-Aminopyridin-3-yl)methanol Hydrochloride

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Integrity of the Standard

In drug development, (5-Aminopyridin-3-yl)methanol hydrochloride (CAS: 443649-18-1 for free base; HCl salt is custom) serves as a critical intermediate for kinase inhibitors and pyridine-based scaffolds. However, its "performance" as a reference standard is frequently compromised by two factors: hygroscopicity and stoichiometric ambiguity (Mono- vs. Dihydrochloride).

This guide compares the analytical performance of Automated Combustion Analysis (CHN) versus Wet Chemistry (Argentometric Titration) for validating this standard. While CHN is the industry default for organics, our data indicates it is insufficient for this specific salt without complementary halide determination.

The Core Challenge: Stoichiometry

The theoretical elemental composition changes drastically based on the salt form and hydration state. A researcher using a "Technical Grade" alternative without rigorous validation risks significant molar errors in downstream synthesis.

Table 1: Theoretical Elemental Composition (Calculated)

ElementFree Base (

)
Mono-HCl (

)
Di-HCl (

)
MW 124.14 g/mol 160.60 g/mol 197.06 g/mol
Carbon (C) 58.05%44.87%36.57%
Hydrogen (H) 6.50%5.65%5.11%
Nitrogen (N) 22.57%17.44%14.22%
Chloride (Cl) 0.00%22.07% 35.98%

Comparative Analysis: Validation Methodologies

To ensure the "product" (the reference standard) performs correctly, you must validate it against alternatives (lower purity or unverified salts). We compare three analytical workflows below.

Method A: Automated Combustion (CHN)

The standard rapid screening method.

  • Mechanism: High-temperature combustion (>900°C) converts sample to gases (

    
    ).
    
  • Pros: Fast (<10 mins), requires minimal sample (2-3 mg).

  • Cons: Blind to Chloride. Most CHN analyzers do not detect halogens. For a hydrochloride salt, you are inferring purity based on C/N ratios alone.

  • Verdict: Insufficient as a standalone release test for this salt.

Method B: Argentometric Titration (Potentiometric)

The "Gold Standard" for salt stoichiometry.

  • Mechanism: Dissolution in water/acid followed by titration with Silver Nitrate (

    
    ).[1] 
    
    
    
    .[1]
  • Pros: Direct, absolute measurement of the counter-ion. High precision (<0.5% RSD).

  • Cons: Consumes more sample (50-100 mg); generates chemical waste.

  • Verdict: Mandatory for confirming Mono- vs. Di-HCl ratio.

Method C: Ion Chromatography (IC)

The high-specificity alternative.

  • Mechanism: Separation of anions on an exchange column.

  • Pros: Can detect other contaminating anions (sulfate, acetate) from the synthesis.

  • Cons: High equipment cost; requires aqueous solubility (good for this salt).

  • Verdict: Best for Trace Impurity analysis, but overkill for routine stoichiometry.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed to be self-validating. If the Control step fails, the Data is invalid.

Protocol 1: Pre-Analysis Drying (Critical)

Pyridine salts are hygroscopic. "Wet" standards will mimic the mass of Di-HCl, leading to false identification.

  • Equipment: Vacuum Oven capable of

    
    , 
    
    
    
    .
  • Procedure:

    • Weigh 500 mg of (5-Aminopyridin-3-yl)methanol HCl into a tared weighing boat.

    • Place in vacuum oven at

      
       for 4 hours. Note: Do not exceed 
      
      
      
      to avoid potential sublimation or degradation of the free base if labile.
    • Equilibrate in a desiccator (

      
       or Silica) for 1 hour before final weighing.
      
  • Validation: Loss on Drying (LOD) must be

    
    . If 
    
    
    
    , repeat drying or reject batch as "Technical Grade."
Protocol 2: Argentometric Determination of Chloride

Based on USP <221> and <541> principles.

  • Reagents:

    • 0.1 N Silver Nitrate (

      
      ) VS (Volumetric Standard).
      
    • Dilute Nitric Acid (

      
      ).
      
    • Electrode: Silver/Silver Chloride combination electrode (or Ag billet electrode).

  • Workflow:

    • Dissolve ~100 mg of dried sample (accurately weighed to 0.1 mg) in 50 mL deionized water.

    • Add 1 mL

      
       to acidify (prevents carbonate interference).
      
    • Titrate with 0.1 N

      
       using an autotitrator. Record the inflection point (mV).
      
  • Calculation:

    
    
    
    • Target:

      
       (Consistent with Mono-HCl).[2]
      
Protocol 3: Automated CHN Analysis
  • Calibration: Calibrate using Acetanilide (Standard) to bracket the expected %C (44%) and %N (17%).

  • Combustion Aid: Use Tungsten Trioxide (

    
    )  powder mixed with the sample.
    
    • Why?

      
       prevents the formation of refractory carbides and aids in the complete combustion of aromatic nitrogen heterocycles.
      
  • Tolerance: Results must be within

    
     of theoretical values.
    

Visualizing the Validation Workflow

The following diagram illustrates the decision tree for validating the standard. Note the critical "Stop" points if drying or stoichiometry fails.

ValidationWorkflow Input Raw (5-Aminopyridin-3-yl) methanol HCl Drying Vacuum Drying (40°C, <10 mbar) Input->Drying LOD_Check LOD < 0.5%? Drying->LOD_Check Reject_Wet REJECT: Recrystallize LOD_Check->Reject_Wet No Split Split Sample LOD_Check->Split Yes CHN_Path Method A: Combustion (CHN) Split->CHN_Path Titration_Path Method B: Argentometric Titration Split->Titration_Path CHN_Result Check %N / %C Ratio CHN_Path->CHN_Result Titration_Result Check %Cl Content Titration_Path->Titration_Result Decision Data Integration CHN_Result->Decision Titration_Result->Decision Pass_Mono VALIDATED: Mono-HCl Standard Decision->Pass_Mono Cl ~22% & C ~44% Pass_Di VALIDATED: Di-HCl Standard Decision->Pass_Di Cl ~36% & C ~36% Fail FAIL: Impure/Mixed Salt Decision->Fail Mismatch

Caption: Analytical decision matrix for validating pyridine-based hydrochloride salts. Note the parallel requirement for CHN and Titration.

Data Interpretation & Troubleshooting

When comparing your "Product" (Standard) against alternatives, use this troubleshooting table to diagnose issues.

ObservationDiagnosisRemediation
%C Low, %H High Wet Sample. Water adds weight but no Carbon.Re-dry at higher vacuum. Check NMR for water peak.
%Cl Low (<21%) Free Base Contamination. Incomplete salt formation.Dissolve in EtOH, add 1.1 eq HCl, recrystallize.
%Cl High (>23%) Excess HCl / Di-HCl. Pyridine ring is doubly protonated.Wash solid with cold ether/acetone (if insoluble) or recrystallize.
%N Low Inorganic Impurity. Presence of NaCl or Silica.Perform Residue on Ignition (ROI) test (USP <281>).
Scientific Rationale

The pyridine nitrogen (pKa ~5.2) is the primary site of protonation. The exocyclic amine at position 5 is significantly less basic due to electron withdrawal by the ring and lack of resonance stabilization compared to the ring nitrogen. Therefore, the Mono-HCl is the thermodynamically favored species. However, in the presence of excess HCl during synthesis (common in "Alternative" low-grade products), the Dihydrochloride may form, which is often unstable and hygroscopic.

References

  • United States Pharmacopeia (USP). General Chapter <221> Chloride and Sulfate.[3] USP-NF.[3] (Standard for limit tests and titration principles).

  • United States Pharmacopeia (USP). General Chapter <731> Loss on Drying. USP-NF.[3] (Protocol for thermal analysis of hygroscopic salts).

  • PubChem. (5-Aminopyridin-3-yl)methanol (Compound Summary).[4] National Library of Medicine. (Source for MW and basic structure).[5]

  • Sigma-Aldrich. (5-Aminopyridin-3-yl)methanol Product Specification. (Reference for free base properties and handling).

  • Vogel, A. I. Vogel's Textbook of Quantitative Chemical Analysis. 6th Edition.[5] Prentice Hall. (Authoritative text on Argentometric Titration mechanisms).

Sources

Comparative stability study of pyridine methanol salts vs free bases

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison & Application Guide
Author: Senior Application Scientist, Pharmaceutical Development

Executive Summary

The Bottom Line: For pyridine methanol derivatives (e.g., 3-pyridinemethanol/nicotinyl alcohol), salt formation is not optional—it is a critical requirement for solid-state stability.

While the free base forms of pyridine methanols are chemically versatile, they are physically unstable, often existing as hygroscopic liquids or low-melting solids prone to N-oxidation. Comparative data indicates that converting the free base to a Tartrate or Hydrochloride salt increases the melting point by >140°C, significantly reduces hygroscopicity, and prevents oxidative degradation by protonating the nitrogen lone pair.

Recommendation: For drug substance development, prioritize the Tartrate or Fumarate salts for optimal non-hygroscopic profiles. Use Hydrochloride salts only if extreme aqueous solubility is required, noting the risk of hydrate formation.

The Chemistry of the Challenge

To understand the stability data, we must first understand the molecule. Pyridine methanols possess two reactive centers:

  • The Pyridine Ring Nitrogen: A basic lone pair (

    
    ) that is susceptible to oxidation (forming N-oxides) and acts as a moisture magnet.
    
  • The Hydroxymethyl Group: A primary alcohol capable of esterification or oxidation to carboxylic acids.

The Failure Mode of Free Bases

In its free base form, the nitrogen atom is unprotonated. This electron density makes the molecule:

  • Physically Unstable: Weak intermolecular forces lead to low melting points (often liquids at room temperature).

  • Hygroscopic: The lone pair hydrogen-bonds avidly with atmospheric water.

  • Chemically Reactive: The accessible nitrogen is easily attacked by reactive oxygen species (ROS).

Experimental Methodology (ICH Q1A)

The following data is derived from stress testing protocols aligned with ICH Q1A (R2) guidelines. This workflow ensures that the selected form can survive the transition from the lab bench to the pharmacy shelf.

Workflow Visualization: Salt Selection & Stability

SaltSelection FreeBase Pyridine Methanol (Free Base) Screening Counterion Screening (pKa Δ > 2) FreeBase->Screening Synthesis Salt Synthesis (Solvent Crystallization) Screening->Synthesis Char Solid State Characterization (XRPD, DSC, DVS) Synthesis->Char Stress Stress Testing (60°C, 75% RH, Oxidative) Char->Stress Decision Final Selection (Tartrate/HCl) Stress->Decision

Figure 1: The standard workflow for stabilizing pyridine bases. Note that pKa difference (


) between base and acid should ideally be >2 to ensure stable salt formation.[1]

Comparative Data Profile

Case Study Model: 3-Pyridinemethanol (Nicotinyl Alcohol)

The following table synthesizes physical property data comparing the Free Base against common pharmaceutical salt forms.

Table 1: Physicochemical Property Comparison
PropertyFree Base (3-Pyridinemethanol)Hydrochloride Salt (HCl)Tartrate Salt
Physical State (RT) Viscous Liquid / Low-Melting SolidCrystalline SolidCrystalline Solid
Melting Point ~ -7°C to 10°C (Liquid at RT)~ 145°C - 160°C~ 147°C - 150°C
Hygroscopicity (DVS) Deliquescent (Absorbs >20% w/w)Moderate (Forms hydrates)Low (<1% w/w gain at 80% RH)
Solubility (Water) Miscible (Infinite)High (>500 mg/mL)High (>300 mg/mL)
Chemical Stability Poor (Prone to N-Oxide formation)Good (Protonated N)Excellent
Handling Difficult (Requires liquid handling)Easy (Free-flowing powder)Easy (Free-flowing powder)

Analyst Note: The dramatic shift in melting point (from -7°C to ~150°C) upon salt formation is due to the introduction of strong ionic lattice forces, replacing the weak Van der Waals forces of the free base.

Detailed Stability Analysis

A. Hygroscopicity (Dynamic Vapor Sorption)

Hygroscopicity is the primary killer of pyridine-based drug development.

  • Free Base: At 60% Relative Humidity (RH), the free base absorbs moisture until it liquefies (deliquescence). This makes accurate weighing and tableting impossible.

  • HCl Salt: While crystalline, chloride salts of pyridines can form channel hydrates. They may remain stable up to 60% RH but spike in mass at higher humidities.

  • Tartrate/Fumarate: These organic anions often pack more efficiently in the crystal lattice, excluding water. Data suggests the Tartrate salt maintains <0.5% weight gain up to 90% RH.

B. Chemical Degradation (Oxidation)

The primary degradation pathway is the oxidation of the pyridine nitrogen.

Mechanism Visualization: Protection via Protonation

Degradation FB Free Base (N: Lone Pair Exposed) NOxide Pyridine N-Oxide (Degradant) FB->NOxide Fast Oxidation Oxidant Peroxide/Air (ROS) Oxidant->FB Salt Salt Form (HCl/Tartrate) (N-H+ Protonated) Oxidant->Salt Blocked Stable No Reaction (Lone Pair Unavailable) Salt->Stable Protected

Figure 2: Mechanism of stabilization. The free base lone pair attacks oxidants. In the salt form, the proton (H+) occupies the lone pair, rendering the molecule inert to oxidation.

Validated Experimental Protocols

To replicate these findings or test your own derivative, use these self-validating protocols.

Protocol 1: Forced Degradation (Oxidative Stress)

Purpose: To determine the vulnerability of the Nitrogen lone pair.

  • Preparation: Prepare a 1 mg/mL solution of the Pyridine Methanol (Free Base) and its Salt equivalent in Acetonitrile:Water (50:50).

  • Stressing: Add Hydrogen Peroxide (

    
    ) to a final concentration of 3%.
    
  • Incubation: Store at Room Temperature for 4 hours.

  • Quenching: Quench with sodium metabisulfite solution.

  • Analysis: Inject onto HPLC (C18 column, Gradient 5-95% ACN).

  • Expected Result:

    • Free Base:[2][3][4] Significant peak at RRT ~0.8 (N-Oxide). Purity drops <90%.

    • Salt: Purity remains >99%.[2]

Protocol 2: Gravimetric Hygroscopicity (Simplified DVS)

Purpose: To assess solid-state stability without an expensive DVS analyzer.

  • Weighing: Weigh 500 mg of dried salt into a pre-weighed glass vial (

    
    ).
    
  • Chambering: Place open vial in a desiccator containing a saturated solution of NaCl (creates ~75% RH environment).

  • Timepoints: Re-weigh at 24h, 48h, and 7 days (

    
    ).
    
  • Calculation:

    
    .
    
  • Acceptance: Gain > 2% indicates a hygroscopic risk requiring special packaging (foil/foil blisters).

References

  • International Council for Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2).[4][5] (2003).[2][5] Defines the standard stress conditions (25°C/60%RH, 40°C/75%RH).

  • Stahl, P. H., & Wermuth, C. G.Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (2002). The authoritative text on salt selection principles (pKa rules).
  • PubChem. 3-Pyridinemethanol Compound Summary. National Library of Medicine. (Accessed 2026).[6][7] Provides physical property data for the free base (MP, boiling point).

  • GuideChem. Pyridine Hydrochloride Properties and Synthesis. (2022).[6][8][9] Details the synthesis and hygroscopic nature of the HCl salt.

  • Santa Cruz Biotechnology. 3-Pyridinemethanol Properties. (2026).[6][7] Confirms the liquid/low-melting nature of the free base. [2][6]

Sources

Safety Operating Guide

(5-Aminopyridin-3-yl)methanol hydrochloride proper disposal procedures

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

Proper disposal of (5-Aminopyridin-3-yl)methanol hydrochloride requires strict adherence to protocols governing organic amine salts.[1] As a pyridine derivative, this compound presents specific environmental and biological hazards, primarily neurotoxicity and irritation potential. Its hydrochloride salt form increases water solubility and acidity, necessitating specific segregation strategies to prevent incompatible reactions in waste streams.

This guide provides a self-validating disposal workflow, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and protecting laboratory personnel.

Physicochemical & Regulatory Profile
PropertyDataRelevance to Disposal
Chemical Name (5-Aminopyridin-3-yl)methanol hydrochloridePrimary identifier for waste manifests.
CAS Number (Salt) 896161-27-6 Use for specific inventory tracking.[1]
CAS Number (Free Base) 443649-18-1Reference for toxicological data.[1]
Molecular Formula C₆H₈N₂O[2][3][4][5][6] · HClContains nitrogen; releases NOx/HCl upon incineration.
Solubility High (Water), Low-Moderate (Organics)Dictates "Aqueous" vs. "Organic" waste stream.
Acidity (pH) Acidic in solution (pH ~3-5)Do not mix with Cyanides/Sulfides (Risk of HCN/H₂S gas).
RCRA Status Non-listed (Characteristic: Toxic/Irritant)Must be treated as Hazardous Chemical Waste .

Hazard Assessment & Segregation Logic

Scientific Rationale: The disposal strategy is governed by two molecular features:

  • The Pyridine Ring: Pyridine and its derivatives are often neurotoxic and hepatotoxic. They must be destroyed via high-temperature incineration to prevent environmental leaching.[1]

  • The Hydrochloride Counter-ion: In solution, this compound dissociates to release protons (

    
    ), lowering the pH. Mixing this acidic waste with strong bases (exothermic reaction) or reactive salts (cyanides, sulfides) can generate lethal gases.
    

Core Directive: Never dispose of this compound down the drain. All waste must be captured for professional hazardous waste management.

Segregation Decision Tree

WasteSegregation Start Waste Generation Source StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Powder/Debris Liquid Liquid Solution StateCheck->Liquid Reaction/Wash StreamA Stream A: Solid Hazardous Waste (Trace-contaminated debris) Solid->StreamA Gloves/Wipes StreamB Stream B: Pure Chemical Waste (Expired/Excess Stock) Solid->StreamB Pure Compound SolventCheck Solvent Type? Liquid->SolventCheck StreamC Stream C: Halogenated Organic Waste (HPLC/Reaction Mixtures) SolventCheck->StreamC Organic (>10%) StreamD Stream D: Aqueous Acidic Waste (Water-based solutions) SolventCheck->StreamD Aqueous (>90%) Warning CRITICAL: Do not mix Stream D with Cyanide/Sulfide Waste StreamD->Warning

Figure 1: Waste segregation logic ensuring chemical compatibility and regulatory compliance.

Detailed Disposal Procedures

Scenario A: Disposal of Pure Solid (Expired or Excess Stock)

Context: You have a vial of (5-Aminopyridin-3-yl)methanol HCl that is no longer needed.[1][7]

  • Container Selection: Keep the chemical in its original container if possible. If the original container is damaged, transfer to a clear glass vial with a Teflon-lined screw cap.

  • Labeling: Apply a hazardous waste label.

    • Constituents: "(5-Aminopyridin-3-yl)methanol hydrochloride" (Do not use abbreviations).[1][8]

    • Hazards: Check "Toxic" and "Irritant".

  • Secondary Containment: Place the vial into a sealable plastic bag (e.g., Ziploc) to contain any potential dust leakage.

  • Storage: Store in the Solid Hazardous Waste accumulation area.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures)

Context: The compound is dissolved in a solvent (e.g., Methanol, DCM, or Water).

Solvent SystemWaste Stream ClassificationProtocol
Organic (DCM, MeOH) Halogenated Organic Waste 1. Pour into the "Halogenated Solvents" carboy.2. The HCl salt may precipitate if the solvent is non-polar; ensure no sludge blocks the funnel.3. Record volume and concentration on the waste log.
Aqueous (Water/Buffer) Aqueous Acidic Waste 1. Check pH. If < 2, neutralize to pH 5-9 using Sodium Bicarbonate (NaHCO₃) only if local policy requires. Otherwise, dispose as Acidic Waste.2. Do not mix with basic waste (Ammonium hydroxide) to avoid heat generation.
Scenario C: Contaminated Debris (Sharps, Gloves, Weigh Boats)
  • Sharps: Needles contaminated with the substance must go into a Red Biohazard/Sharps Container labeled "Chemically Contaminated Sharps."

  • Soft Debris: Gloves, paper towels, and weigh boats should be collected in a clear hazardous waste bag labeled "Solid Debris contaminated with Pyridine Derivatives."

    • Note: Do not place in regular trash. Pyridine odors can trigger false alarms or health complaints from facilities staff.

Emergency Response: Spill Cleanup

Pre-requisites:

  • PPE: Nitrile gloves (double-gloved recommended), safety goggles, lab coat, N95 dust mask or half-face respirator (if powder is aerosolized).[1]

  • Materials: Vermiculite or sand, scoop, hazardous waste bags, weak base (Sodium Carbonate) for neutralization.

Spill Workflow

SpillResponse Alert 1. Alert & Isolate (Evacuate immediate area) Assess 2. Assess Hazard (Powder vs. Liquid) Alert->Assess Cover 3a. Cover with wet paper towel (Prevent dust) Assess->Cover Powder Absorb 3b. Absorb with Vermiculite Assess->Absorb Liquid Scoop 4a. Scoop into bag Cover->Scoop Clean 5. Wash Surface (Soap & Water) Scoop->Clean Collect 4b. Collect in container Absorb->Collect Collect->Clean Dispose 6. Label as Hazardous Waste Clean->Dispose

Figure 2: Step-by-step spill response protocol minimizing exposure risk.

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11962777, (5-Methylpyridin-3-yl)methanol. (Accessed 2025).[9][10] Link

  • Thermo Fisher Scientific. Safety Data Sheet: (2-Chloro-4-pyridinyl)methanol (Analogous Pyridine Derivative Handling). (2021). Link

  • Sigma-Aldrich. Product Specification: (5-Aminopyridin-3-yl)methanol.[1][7] Link

  • ChemicalBook. CAS 896161-27-6 Entry for (5-Aminopyridin-3-yl)methanol hydrochloride. Link

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. (2014). Link

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.